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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzoic acid

Cat. No.: B1329567 Get Quote

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of 4-
Hydroxy-3-nitrobenzoic Acid in Medicinal Chemistry
4-Hydroxy-3-nitrobenzoic acid (4H3NBA), a substituted benzoic acid derivative, holds a

significant position in the landscape of pharmaceutical development.[1][2] While not typically an

active pharmaceutical ingredient (API) in itself, its true value lies in its role as a versatile and

crucial chemical intermediate.[3] The strategic placement of hydroxyl, nitro, and carboxylic acid

functional groups on the benzene ring makes 4H3NBA a valuable precursor for the synthesis of

a range of biologically active molecules.[4][5] Its molecular structure provides a robust scaffold

for medicinal chemists to elaborate upon, leading to the generation of complex drug

candidates.

This technical guide provides an in-depth exploration of the applications of 4-Hydroxy-3-
nitrobenzoic acid in the pharmaceutical industry. We will delve into its primary role as a key

building block in the synthesis of important drugs, most notably mesalamine, an anti-

inflammatory agent. This document will furnish detailed experimental protocols, from the

synthesis and purification of 4H3NBA to its subsequent conversion into pharmaceutically

relevant compounds, alongside robust analytical methodologies for quality control.
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Physicochemical Properties and Safety
Considerations
A thorough understanding of the physicochemical properties and safety profile of 4-Hydroxy-3-
nitrobenzoic acid is paramount for its effective and safe utilization in a laboratory setting.

Property Value Reference

Molecular Formula C₇H₅NO₅ [4][6]

Molecular Weight 183.12 g/mol [4][7]

Appearance Yellow to light brown powder [8]

Melting Point 183-186 °C [7][8]

CAS Number 616-82-0 [4][9]

Safety and Handling: 4-Hydroxy-3-nitrobenzoic acid is classified as a hazardous substance

and requires careful handling to avoid personal contact.[10] It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[4][11] Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

at all times.[11] All manipulations should be performed in a well-ventilated area or a chemical

fume hood.[10][11] For detailed safety information, always refer to the material safety data

sheet (MSDS).[11][12]

Core Application: A Key Intermediate in Mesalamine
Synthesis
The most prominent pharmaceutical application of 4-Hydroxy-3-nitrobenzoic acid is as a

direct precursor to Mesalamine (5-aminosalicylic acid), a cornerstone therapy for inflammatory

bowel diseases (IBD) such as ulcerative colitis and Crohn's disease.[13][14][15] The synthesis

of mesalamine from a nitro-hydroxybenzoic acid intermediate is a well-established industrial

process.[14][16]

The general synthetic strategy involves the reduction of the nitro group of a nitrosalicylic acid

derivative to an amine. While some routes start with the nitration of salicylic acid to 5-
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nitrosalicylic acid, an alternative and industrially relevant pathway can utilize 4-Hydroxy-3-
nitrobenzoic acid's isomer, 2-hydroxy-5-nitrobenzoic acid.[13][14] The fundamental chemistry

of reducing a nitro group to an amine on a hydroxylated benzoic acid core is a key concept.

Below is a generalized workflow illustrating the pivotal role of a nitro-hydroxybenzoic acid

intermediate in the synthesis of Mesalamine.

Starting Material Key Intermediate Synthesis API Synthesis

4-Hydroxybenzoic Acid Nitration 4-Hydroxy-3-nitrobenzoic Acid Reduction Mesalamine
(5-Aminosalicylic Acid)

4-Hydroxy-3-nitrobenzoic Acid
in Solvent

Add Reducing Agent
(e.g., Na2S2O4 or H2, Pd/C)

Stirring / Reflux

Work-up
(pH adjustment or catalyst filtration)

Recrystallization

3-Amino-4-hydroxybenzoic Acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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